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Compound of Interest

Compound Name: 3-(Methylthio)propionaldehyde

Cat. No.: B105701 Get Quote

Essential Safety and Handling Guide for 3-
(Methylthio)propionaldehyde
This guide provides crucial safety and logistical information for the handling and disposal of 3-
(Methylthio)propionaldehyde, a chemical that requires careful management in a laboratory

setting. The following procedures are designed to ensure the safety of researchers, scientists,

and drug development professionals.

Chemical Safety Overview

3-(Methylthio)propionaldehyde is a combustible liquid that is toxic and harmful if it comes into

contact with skin, is inhaled, or is swallowed.[1][2][3] It is known to cause severe skin irritation,

serious eye damage, and may lead to an allergic skin reaction or respiratory irritation.[2][3][4]

Furthermore, this substance is highly toxic to aquatic life and should not be released into the

environment.[2]
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Hazard Statement GHS Classification

Combustible liquid Flammable Liquids, Category 4

Toxic/Harmful if swallowed, inhaled, or in

contact with skin

Acute Toxicity (Oral, Dermal, Inhalation),

Categories 3 & 4

Causes skin irritation and allergic skin reaction
Skin Corrosion/Irritation, Category 2; Skin

Sensitization, Category 1

Causes serious eye damage Serious Eye Damage/Eye Irritation, Category 1

May cause respiratory irritation
Specific Target Organ Toxicity (Single

Exposure), Category 3

Very toxic to aquatic life
Hazardous to the Aquatic Environment, Acute

Hazard, Category 1

Operational Plan: Handling Procedures
1. Pre-Operational Checks:

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[4]

Personal Protective Equipment (PPE) Inspection: Before handling, inspect all PPE for

integrity. This includes:

Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

Hand Protection: Chemical-resistant gloves such as PVC or Neoprene.[1] After use, wash

and dry hands thoroughly.[5]

Body Protection: A complete chemical-resistant suit and appropriate footwear.[5]

Respiratory Protection: For situations with potential for aerosol formation or in poorly

ventilated areas, a full-face respirator with multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges is necessary.[5]
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Emergency Equipment: Confirm that an eyewash station and safety shower are accessible

and operational.[1] Have spill cleanup materials readily available.

2. Handling Protocol:

Grounding: To prevent the buildup of electrostatic charge, take precautionary measures,

especially when transferring the chemical.[6]

Avoiding Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

[1][5] Avoid inhaling vapor or mist.[6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[2] No smoking is permitted in the handling area.[2]

Food and Drink: Do not eat, drink, or smoke in the laboratory or when using this product.[2]

[5]

3. Post-Handling Procedures:

Decontamination: Immediately remove and wash any contaminated clothing before reuse.[2]

[4] Wash hands and any exposed skin thoroughly after handling.[2][5]

Storage: Store the chemical in its original, tightly sealed container in a cool, well-ventilated,

and locked-up place.[1][4][7] Some sources recommend a storage temperature of 2-8°C.[8]

Disposal Plan
Waste Classification: 3-(Methylthio)propionaldehyde and its container must be disposed of

as hazardous waste.[1]

Collection: Collect waste material in suitable, closed, and clearly labeled containers. Do not

mix with other waste.

Disposal Route: All waste must be handled in accordance with local, state, and federal

regulations.[1] Contact a licensed professional waste disposal service to dispose of this

material.[2] Do not allow the product to reach the sewage system or any water source.[4]
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Emergency Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[2][7]

Remove contact lenses if present and easy to

do.[4] Seek immediate medical attention.[2][7]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash off immediately with plenty of soap and

water for at least 15 minutes.[2][5] Seek

immediate medical attention.[2][7]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2][4] If not breathing,

give artificial respiration.[2][5] Seek immediate

medical attention.[3][5]

Ingestion

Rinse mouth with water.[2][5] Do NOT induce

vomiting.[5] Call a poison center or doctor

immediately.[2][3]

Spill

Evacuate personnel to a safe area.[5] Remove

all ignition sources.[1] Absorb the spill with inert

material (e.g., sand, diatomite, acid binders,

universal binders, sawdust) and place it in a

suitable, closed container for disposal.[4]

Ensure adequate ventilation.[4]

Handling and Emergency Workflow
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Workflow for Handling 3-(Methylthio)propionaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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